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Compound of Interest

Compound Name: Diammonium Glycyrrhizinate

Cat. No.: B155437 Get Quote

An In-depth Technical Guide to Diammonium Glycyrrhizinate: Chemical Structure and

Synthesis

Introduction
Diammonium Glycyrrhizinate (DG) is the diammonium salt of glycyrrhizic acid, a triterpenoid

saponin that stands as the primary active and sweet-tasting constituent of the licorice root

(Glycyrrhiza glabra).[1][2] Widely recognized for its potent anti-inflammatory, antioxidant, and

hepatoprotective properties, DG is a significant compound in both traditional medicine and

modern drug development.[2][3] Its therapeutic effects are largely attributed to its metabolite,

glycyrrhetinic acid, which modulates key enzymes involved in corticosteroid metabolism.[4]

This guide provides a detailed examination of the chemical structure of Diammonium
Glycyrrhizinate and outlines the methodologies for its synthesis and purification for

researchers, scientists, and drug development professionals.

Chemical Structure and Properties
Diammonium Glycyrrhizinate is a complex molecule structurally classified as a saponin.[1] Its

architecture features a pentacyclic triterpene core, specifically an aglycone known as 18β-

glycyrrhetinic acid. This aglycone is glycosidically linked at the C3 position to a disaccharide

unit composed of two D-glucuronic acid molecules.[5] The acidic carboxyl groups on the

glycyrrhetinic acid and the two glucuronic acid moieties are neutralized by two ammonium ions,

forming the stable salt.[6]
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The molecule possesses numerous defined stereocenters, contributing to its specific biological

activity.[6] The IUPAC name for the parent acid is (2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-

[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-

14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxy-4,5-

dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid.[7][8]
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Diagram 1: Key structural components of Diammonium Glycyrrhizinate.
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Physicochemical Properties
A summary of the key physicochemical properties of Diammonium Glycyrrhizinate is

presented below.

Property Value References

CAS Number 79165-06-3 [7][9][10]

Molecular Formula
C₄₂H₆₂O₁₆·2H₃N (or

C₄₂H₆₈N₂O₁₆)
[6][7][9]

Molecular Weight ~857.0 g/mol [7][9][11]

Appearance
White to off-white powder or

crystalline flakes
[12]

Purity (Typical) ≥98% (by HPLC) [7][11]

Solubility
Soluble in water, DMSO,

methanol, ethanol
[4][11][12]

Chemical Family Triterpenoids [7][11]

Synthesis and Purification
The commercial production of Diammonium Glycyrrhizinate does not typically involve a total

chemical synthesis due to the complexity of the molecule. Instead, it is primarily isolated from a

natural source, the roots of Glycyrrhiza species, and then subjected to chemical modification.

[2] The general process involves the extraction of the parent compound, glycyrrhizic acid,

followed by its conversion to the diammonium salt.
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Diagram 2: General workflow for the extraction and synthesis of DG.
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Experimental Protocol: Ammonification of Glycyrrhizic
Acid
The following is a generalized protocol synthesized from common industrial practices for

converting glycyrrhizic acid or its monoammonium salt into the diammonium salt.[13][14]

Dissolution: A specified quantity of monoammonium glycyrrhizinate or purified glycyrrhizic

acid is used as the starting material. It is dissolved in a protic solvent, such as water or an

aqueous-ethanolic mixture.[14] The volume of the solvent is typically 5-8 times the mass of

the starting material.[13]

Ammonification: Aqueous ammonia or ammonia gas is carefully added to the solution with

continuous stirring. The addition is monitored to control the reaction stoichiometry.

pH Control and Monitoring: The pH of the solution is adjusted to a range of 4.5 to 9.0 to

ensure the formation of the diammonium salt.[14] The ammonium radical content can be

precisely monitored during this step using methods like indophenol blue colorimetry to

confirm the reaction endpoint.[14]

Isomerization (Optional): In some processes, particularly when converting the 18β-isomer to

the 18α-isomer, the reaction is heated to 75-85°C for 6-8 hours under alkaline conditions.[13]

The isomeric ratio is monitored using High-Performance Liquid Chromatography (HPLC).

Crystallization and Purification: The resulting Diammonium Glycyrrhizinate is often purified

by repeated recrystallization from a solvent such as 85% ethanol to achieve high purity

suitable for pharmaceutical use.[14]

Drying: The purified crystals are dried using a suitable method, such as vacuum drying, to

yield the final product.

Key Experimental Parameters
The table below summarizes critical quantitative data for the synthesis process.
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Parameter Value/Range Purpose Reference

Solvent-to-Substrate

Ratio
5-8 : 1 (v/w)

Ensures complete

dissolution of starting

material

[13]

Reaction Temperature 75 - 85 °C

Promotes

isomerization (if

required)

[13]

Reaction Time 6 - 8 hours
Allows for completion

of isomerization
[13]

Final pH

(Ammonification)
4.5 - 9.0

Ensures formation of

the diammonium salt
[14]

Final pH (Acidification

Yield)
2.5 - 3.5

Optimizes yield during

acid precipitation step
[13]

Purification Solvent 85% Ethanol

Used for

recrystallization to

achieve high purity

[14]

Mechanism of Action: Anti-inflammatory Signaling
The biological activity of Diammonium Glycyrrhizinate is primarily mediated by its active

metabolite, 18β-glycyrrhetinic acid. A key mechanism underlying its anti-inflammatory effects is

the inhibition of the enzyme 11β-hydroxysteroid dehydrogenase type 2 (11β-HSD2).[3][4] This

enzyme is responsible for converting active cortisol into inactive cortisone. By inhibiting 11β-

HSD2, glycyrrhetinic acid increases the local concentration of cortisol in tissues like the kidneys

and inflammatory sites, thereby potentiating its anti-inflammatory action.

Furthermore, DG has been shown to modulate crucial inflammatory signaling pathways. It can

inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that governs the

expression of numerous pro-inflammatory genes, including cytokines like TNF-α.[3]
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Diagram 3: Anti-inflammatory signaling pathway of Diammonium Glycyrrhizinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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